Cas no 524066-45-3 (4(1H)-Pyrimidinone, 2-amino-6-(1-ethylpentyl)-)

• Product Name: 4(1H)-Pyrimidinone, 2-amino-6-(1-ethylpentyl)-
• CAS No: 524066-45-3
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 1577436
• Update Time: 2024-08-24

4(1H)-Pyrimidinone, 2-amino-6-(1-ethylpentyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 2-amino-6-(1-ethylpentyl)-
• 4(3H)-Pyrimidinone, 2-amino-6-(1-ethylpentyl)-
• (2-ethylpentyl)isocytosine

• Inchi： 1S/C11H19N3O/c1-3-5-6-8(4-2)9-7-10(15)14-11(12)13-9/h7-8H,3-6H2,1-2H3,(H3,12,13,14,15)
• InChI Key： LWWWIFNCDSOSIY-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C(CC)CCCC)=CC(=O)N1

Computed Properties

• Exact Mass: 209.15297

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 329.9±25.0 °C(Predicted)
• PSA: 67.48
• pka: 9.83±0.50(Predicted)